Cas no 850567-32-7 (3-(4-Oxopiperidine-1-carbonyl)phenylboronic Acid)

3-(4-Oxopiperidine-1-carbonyl)phenylboronic acid is a boronic acid derivative featuring a piperidone moiety, making it a valuable intermediate in organic synthesis and medicinal chemistry. Its boronic acid group enables participation in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of complex biaryl structures. The 4-oxopiperidine-1-carbonyl substituent enhances its utility in designing pharmacologically active compounds, particularly in kinase inhibitor development. This compound exhibits good stability under standard handling conditions and is compatible with a range of reaction conditions. Its dual functional groups allow for versatile modifications, making it a useful building block for drug discovery and materials science applications.
3-(4-Oxopiperidine-1-carbonyl)phenylboronic Acid structure
850567-32-7 structure
Product Name:3-(4-Oxopiperidine-1-carbonyl)phenylboronic Acid
CAS No:850567-32-7
MF:C12H14BNO4
MW:247.054863452911
MDL:MFCD04115707
CID:716948
PubChem ID:44886949
Update Time:2025-05-28

3-(4-Oxopiperidine-1-carbonyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-(4-Oxopiperidine-1-carbonyl)phenyl)boronic acid
    • 3-(4-Oxopiperidine-1-Carbonyl)Phenylboronic Acid
    • 3-(4-Oxo-1-piperidinylcarbonyl)benzeneboronic acid
    • [3-(4-oxopiperidine-1-carbonyl)phenyl]boronic acid
    • Boronic acid,B-[3-[(4-oxo-1-piperidinyl)carbonyl]phenyl]-
    • H11669
    • (3-(4-Oxopiperidine-1-carbonyl)phenyl)boronicacid
    • A863779
    • SCHEMBL13022078
    • AKOS015855332
    • CS-0174224
    • BS-24301
    • MFCD04115707
    • 850567-32-7
    • 3-(4-oxopiperidine-1-carbonyl)phenylboronic acid, AldrichCPR
    • AB20443
    • DTXSID60661237
    • 3-(4-Oxopiperidine-1-carbonyl)phenylboronic Acid
    • MDL: MFCD04115707
    • Inchi: 1S/C12H14BNO4/c15-11-4-6-14(7-5-11)12(16)9-2-1-3-10(8-9)13(17)18/h1-3,8,17-18H,4-7H2
    • InChI Key: ATSICDGBVQTFMX-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(C2C=CC=C(B(O)O)C=2)=O)CC1

Computed Properties

  • Exact Mass: 247.10200
  • Monoisotopic Mass: 247.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • Melting Point: 36-40℃
  • PSA: 77.84000
  • LogP: -0.89060

3-(4-Oxopiperidine-1-carbonyl)phenylboronic Acid Pricemore >>

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